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Compound of Interest

Compound Name: Dapansutrile

Cat. No.: B1669814

Essential Safety and Handling Guide for
Dapansutrile

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Dapansutrile. Adherence to these procedures is vital
for ensuring a safe laboratory environment.

Hazard Identification and Physicochemical
Properties

Dapansutrile is a [3-sulfonyl nitrile compound and a potent, orally active, and selective NLRP3
inflammasome inhibitor.[1][2] While it has shown a good safety profile in clinical trials, the pure
substance presents hazards that require careful management in a laboratory setting.[3]

Hazard Summary:

According to safety data sheets, Dapansutrile is classified as:
o Harmful if swallowed, in contact with skin, or if inhaled.[4]

o Causes skin irritation and serious eye irritation.

e May cause respiratory irritation.
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Physicochemical Data:

Property Value Source
Molecular Formula CaH7NO2S [2]
Molecular Weight 133.17 g/mol [4]
Appearance White to off-white solid N/A
DMSO: = 100 mg/mLEthanol:
Solubility 2.66 mg/mL (20 mM)PBS (pH [5][6]
7.2): 3 mg/mL
Powder: -20°C for 3 years, 4°C
for 2 years.In solvent: -80°C
Storage [1107]

for 6 months, -20°C for 1

month.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Dapansutrile to minimize exposure.

The following table outlines the required PPE for various laboratory activities.
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Procedural Guidance for Safe Handling

Adherence to standard operating procedures is critical. The following workflow outlines the key
steps for safely handling Dapansutrile in a laboratory setting.
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Diagram 1: Dapansutrile Handling Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dapansutrile.
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Experimental Protocols:

Stock Solution Preparation (Example): To prepare a 100 mM stock solution in DMSO:

Ensure all work is performed in a chemical fume hood.

Weigh out 13.32 mg of Dapansutrile powder.

Add 1 mL of fresh, anhydrous DMSO.

Vortex or sonicate gently until the solid is completely dissolved.

Store the stock solution at -20°C for up to one month or -80°C for up to six months.[1][7]

Spill and Emergency Procedures

Immediate and appropriate action is required in the event of a spill or exposure.
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Incident Procedure

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . o
clothing. Seek medical attention if irritation

occurs.[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4][7]

Move the person to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.[4]

Do NOT induce vomiting. Wash out the mouth
Ingestion with water if the person is conscious. Seek

immediate medical attention.[4][7]

Gently sweep up the material, avoiding dust
Minor Spill (Solid) generation. Place in a sealed container for
inor Spill (Soli
P disposal. Clean the area with a suitable

decontaminating agent.

Absorb the spill with an inert material (e.qg.,
Minor Spill (Liquid) vermiculite, sand). Place in a sealed container
inor Spill (Liqui
P q for disposal. Clean the area with a suitable

decontaminating agent.[7]

Evacuate the area and prevent entry. Contact
Major Spill your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan

All waste containing Dapansutrile must be treated as hazardous chemical waste.

Operational Plan:
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e Segregation: Keep solid and liquid waste streams separate.

o Solid Waste: Contaminated PPE (gloves, disposable lab coats), weigh boats, and
consumables.

o Liquid Waste: Unused or spent solutions containing Dapansutrile.

o Sharps: Needles and syringes used for animal dosing must be placed in a designated
sharps container.

o Containment: All waste must be collected in clearly labeled, sealed, and appropriate
hazardous waste containers.

» Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of
hazardous waste.[8] Disposal of investigational drugs must comply with institutional and
federal guidelines, which typically involve incineration by a licensed facility.[8] Do not dispose
of Dapansutrile down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Dapansutrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669814#personal-protective-equipment-for-
handling-dapansutrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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